Cas no 849920-43-0 (1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-4-(furan-2-carbonyl)piperazine)

• Product Name: 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-4-(furan-2-carbonyl)piperazine
• CAS No: 849920-43-0
• MF: C₂₆H₂₈ClN₅O₂
• MW: 477.985824584961
• CID: 5362496
• Update Time: 2025-06-10

1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-4-(furan-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-[5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl]-(furan-2-yl)methanone
• 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-4-(furan-2-carbonyl)piperazine

• Inchi： 1S/C26H28ClN5O2/c1-17-23(18-7-9-19(27)10-8-18)24-28-21(26(2,3)4)16-22(32(24)29-17)30-11-13-31(14-12-30)25(33)20-6-5-15-34-20/h5-10,15-16H,11-14H2,1-4H3
• InChI Key： ZXFVSQCSNVZHQU-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2N3N=C(C)C(C4=CC=C(Cl)C=C4)=C3N=C(C(C)(C)C)C=2)CC1)(C1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo1,5-apyrimidin-7-yl-4-(furan-2-carbonyl)piperazine

Introduction to 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo[1,5-apyrimidin-7-yl]-4-(furan-2-carbonyl)piperazine (CAS No. 849920-43-0)

The compound 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo[1,5-apyrimidin-7-yl]-4-(furan-2-carbonyl)piperazine, identified by its CAS number 849920-43-0, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements from multiple heterocyclic systems, making it a compound of considerable interest for medicinal chemists and biologists. The presence of both pyrazolo[1,5-apyrimidin] and piperazine moieties suggests potential applications in the development of bioactive molecules targeting various biological pathways.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of fused ring systems in drug design. The pyrazolo[1,5-apyrimidin] scaffold, in particular, has garnered attention due to its ability to modulate enzyme activity and interact with biological receptors. The incorporation of a furan-2-carbonyl group into the molecule introduces an additional layer of complexity, which may enhance binding affinity and selectivity. This structural feature is particularly relevant in the context of developing novel therapeutic agents that require precise interaction with biological targets.

The tert-butyl substituent at the 5-position of the pyrazolo[1,5-apyrimidin] ring and the 4-chlorophenyl group at the 3-position contribute to the overall steric and electronic properties of the molecule. These substituents can influence solubility, metabolic stability, and pharmacokinetic profiles, which are critical factors in drug development. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

In the context of contemporary pharmaceutical research, there is growing interest in molecules that exhibit multitarget engagement capabilities. The dual presence of a pyrazolo[1,5-apyrimidin] and piperazine moiety in this compound suggests potential interactions with multiple protein targets. Piperazine derivatives are well-known for their role as pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infections. The addition of a furan-2-carbonyl group may further enhance the compound's ability to modulate these interactions.

Recent studies have demonstrated that fused heterocyclic systems can exhibit enhanced bioactivity due to their ability to occupy larger binding pockets on biological targets. The 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo[1,5-apyrimidin]-7-yl]-4-(furan-2-carbonyl)piperazine structure aligns well with this principle, offering a scaffold that could be optimized for various therapeutic applications. The compound's design allows for fine-tuning of its pharmacological properties through structural modifications at key positions.

The synthesis and characterization of this compound have been subjects of considerable interest in synthetic organic chemistry circles. The multi-step synthesis involves complex transformations that highlight the ingenuity required to construct such intricate molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions and cyclization strategies have been employed to assemble the core heterocyclic system. These synthetic methodologies are not only relevant to this specific compound but also provide valuable insights into general approaches for constructing complex drug-like molecules.

The potential applications of this compound extend across multiple therapeutic areas. For instance, its structural features may make it a viable candidate for inhibiting kinases or other enzymes involved in cancer progression. Additionally, its ability to interact with neurological targets suggests potential utility in treating neurodegenerative diseases or psychiatric disorders. The precise biological activity will depend on further experimental validation through in vitro and in vivo studies.

In conclusion, 1-5-tert-butyl-3-(4-chlorophenyl)-2-methylpyrazolo[1,5-apyrimidin]-7-yl]-4-(furan-2-carbonyl)piperazine (CAS No. 849920-43-0) represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various human health challenges.